Cas no 3226-46-8 (3-Chloro-4-thiocyanatoaniline)
3-Chloro-4-thiocyanatoaniline structure
Product Name:3-Chloro-4-thiocyanatoaniline
CAS No:3226-46-8
MF:C7H5ClN2S
MW:184.645998716354
MDL:MFCD07613584
CID:853731
PubChem ID:13373607
Update Time:2025-04-19
3-Chloro-4-thiocyanatoaniline Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 4-amino-2-chlorophenyl ester
- 3-Chloro-4-thiocyanatoaniline
- (4-amino-2-chlorophenyl) thiocyanate
- 4-Amino-2-chlorophenyl thiocyanate
- [(4-AMINO-2-CHLOROPHENYL)SULFANYL]FORMONITRILE
- CS-0211148
- DTXSID30538604
- BS-23094
- AKOS000108577
- SCHEMBL11874781
- 3226-46-8
- MFCD07613584
- DB-356960
- 3-chloro-4-thiocyanoaniline
-
- MDL： MFCD07613584
- Inchi： 1S/C7H5ClN2S/c8-6-3-5(10)1-2-7(6)11-4-9/h1-3H,10H2
- InChI Key： TUHUVPGYYIDKLW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1SC#N)N
Computed Properties
- Exact Mass: 183.98600
- Monoisotopic Mass: 183.9861970g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.1Ų
Experimental Properties
- PSA: 75.11000
- LogP: 3.07658
3-Chloro-4-thiocyanatoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM343633-1g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95%+ | 1g |
$58 | 2022-06-11 | |
| Chemenu | CM343633-5g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95%+ | 5g |
$172 | 2022-06-11 | |
| Chemenu | CM343633-25g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95%+ | 25g |
$515 | 2022-06-11 | |
| Apollo Scientific | OR909166-1g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 98% | 1g |
£85.00 | 2025-02-20 | |
| Apollo Scientific | OR909166-5g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 98% | 5g |
£150.00 | 2025-02-20 | |
| Apollo Scientific | OR909166-25g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 98% | 25g |
£445.00 | 2025-02-20 | |
| abcr | AB270784-1 g |
3-Chloro-4-thiocyanatoaniline, 98%; . |
3226-46-8 | 98% | 1g |
€110.00 | 2023-05-20 | |
| abcr | AB270784-5 g |
3-Chloro-4-thiocyanatoaniline, 98%; . |
3226-46-8 | 98% | 5g |
€246.00 | 2023-05-20 | |
| Alichem | A019148188-25g |
3-Chloro-4-thiocyanatoaniline |
3226-46-8 | 95% | 25g |
$400.00 | 2023-09-02 | |
| abcr | AB270784-25 g |
3-Chloro-4-thiocyanatoaniline, 98%; . |
3226-46-8 | 98% | 25g |
€654.00 | 2023-05-20 |
3-Chloro-4-thiocyanatoaniline Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3226-46-8 (3-Chloro-4-thiocyanatoaniline) Related Products
- 2457-37-6(Thiocyanic acid,2-chlorophenyl ester)
- 5211-01-8(3-chloro-4-(methylsulfanyl)aniline)
- 23530-69-0(5-Chloro-2-methyl-4-thiocyanatoaniline)
- 924651-63-8(Benzenamine, 4-chloro-3-(phenylthio)-)
- 772-12-3(Thiocyanic acid, 4-amino-2,5-dichlorophenyl ester)
- 729-41-9(4,4-Diamino-2,2'-dichlorodiphenyl disulfide)
- 69409-32-1(Thiocyanic acid, 4,5-diamino-2-chlorophenyl ester)
- 7494-03-3(2,3-Dichloro-4-thiocyanatoaniline)
- 7494-00-0(3,5-Dichloro-4-thiocyanatoaniline)
- 87294-30-2(Benzenamine, 3-chloro-4-[(2,5-dichlorophenyl)thio]-)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent